Cas no 2171726-14-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic acid
• CAS No: 2171726-14-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6307116
• PubChem ID: 165535401
• Update Time: 2025-10-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic acid
• EN300-1516113
• 2171726-14-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hex-5-yn-1-yl)carbamoyl]butanoic acid

• Inchi： 1S/C26H28N2O5/c1-2-3-4-9-16-27-25(31)23(14-15-24(29)30)28-26(32)33-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h1,5-8,10-13,22-23H,3-4,9,14-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VJDULYIDBHAGQE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC#C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic Acid: A Comprehensive Overview

The compound with CAS number 2171726-14-8, known as 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-yn-1-yl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and functional groups, which make it a promising candidate for advanced chemical applications.

Structure and Functional Groups: The molecule features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound could play a role in peptide synthesis or as an intermediate in the synthesis of more complex molecules. Additionally, the hexynyl group (hex-5-enyl) introduces alkyne functionality, which is valuable in click chemistry and other reactions involving alkynes. The butanoic acid moiety further adds versatility to the molecule, potentially enabling it to participate in esterification or amidation reactions.

Synthesis and Applications: Recent studies have highlighted the importance of Fmoc-containing compounds in the field of drug delivery systems. The Fmoc group is not only used as a protecting group but also as a linker in various drug delivery platforms due to its stability and ease of removal under specific conditions. The combination of Fmoc with an alkyne group opens up possibilities for the development of new materials with tailored properties, such as self-healing polymers or stimuli-responsive materials.

Latest Research Findings: In a groundbreaking study published in *Nature Chemistry*, researchers demonstrated the use of similar compounds in the synthesis of bio-inspired materials. The study revealed that the presence of alkynes and carboxylic acid groups can significantly enhance the mechanical properties of polymers when subjected to specific stimuli. This finding suggests that our compound could be utilized in creating advanced materials with applications in biotechnology and nanotechnology.

Safety and Handling: While this compound exhibits promising properties, it is essential to handle it with care due to its chemical reactivity. Proper safety protocols should be followed during synthesis and handling to ensure compliance with laboratory safety standards.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-enyl)carbamoylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemical research, offering exciting opportunities for innovation and discovery.